N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride
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Description
N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C22H26ClN3O and its molecular weight is 383.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
Research has shown that compounds structurally related to N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride have been synthesized for antibacterial applications. For instance, pyridonecarboxylic acids displaying significant antibacterial activity were synthesized, highlighting the potential of naphthalene derivatives in developing new antibacterial agents (Egawa et al., 1984).
Colorimetric Sensing
A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were developed for colorimetric sensing of fluoride ions. This research underlines the adaptability of naphthalene derivatives in creating sensors for environmental and health applications (Younes et al., 2020).
Structural Studies
The structural properties of naphthalene derivatives have been explored to understand nucleophile-electrophile interactions, further highlighting the chemical versatility and the potential for designing complex molecular structures for various applications (Schweizer et al., 1978).
Thermally Stable Polyamides
Naphthalene-ring containing diamines were utilized to synthesize novel polyamides with good solubility and thermal stability, indicating the relevance of such compounds in materials science, particularly for creating new polymers (Mehdipour‐Ataei et al., 2005).
Fluorescence Derivatisation
The application of naphthalene derivatives for fluorescence derivatisation of amino acids demonstrates their utility in biological assays, offering tools for biochemical research and diagnostics (Frade et al., 2007).
Properties
IUPAC Name |
N-(2-amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O.ClH/c1-14-11-20(15(2)25(14)19-9-10-19)22(26)24-21(13-23)18-8-7-16-5-3-4-6-17(16)12-18;/h3-8,11-12,19,21H,9-10,13,23H2,1-2H3,(H,24,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKBMUGOTHAEXAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2CC2)C)C(=O)NC(CN)C3=CC4=CC=CC=C4C=C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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